1H-Pyrrole, 2-(2-nitroethyl)-

• IUPAC Name: 2-(2-nitroethyl)-1H-pyrrole
• InChI: InChI=1S/C6H8N2O2/c9-8(10)5-3-6-2-1-4-7-6/h1-2,4,7H,3,5H2
• InChI Key: AWGUXDHXIOVZAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=C1)CC[N+](=O)[O-]
• Molecular Formula: C6H8N2O2
• DSSTOX Substance ID: DTXSID10441309
• Molecular Weight: 140.14 g/mol
• CAS RN: 276239-26-0

Description

1H-Pyrrole, 2-(2-nitroethyl)-, also known as NPE-Py, is a chemical compound that has been widely studied for its potential applications in scientific research. It belongs to the class of nitroaromatic compounds and has a molecular formula of C7H8N2O2. NPE-Py is a versatile molecule that can be used in a variety of research applications, including biochemistry, pharmacology, and toxicology. In

Scientific Research Applications

• Chemical Reactivity and Basicity Analysis :

  • Pyrrole and its nitro derivatives, including compounds similar to 1H-Pyrrole, 2-(2-nitroethyl)-, show different protonation behaviors. Nitro derivatives of pyrrole tend to protonate on the nitro group, indicating a shift in basicity due to the nitro substitution (Esseffar et al., 2002).

• Application in Synthesis of Anticancer Compounds :

  • Compounds related to 1H-Pyrrole, 2-(2-nitroethyl)- have been used in the synthesis of anticancer agents. For instance, the microwave-assisted synthesis of polysubstituted 4H-Pyran derivatives involving 1H-pyrrole has shown potential in producing compounds with significant anticancer activity (Hadiyal et al., 2020).

• Building Blocks in Organic Synthesis :

  • The refined synthesis of tetrahydro-1,3,3-trimethyldipyrrin, a key precursor to chlorins and oxochlorins, involves 1H-pyrrole derivatives as intermediates. This showcases the role of such compounds in the construction of complex organic molecules (Ptaszek et al., 2005).

• In Organic Nonlinear Optical Crystals :

  • Pyrrole-based organic nonlinear optical nitrophenylhydrazone crystals, which include derivatives of 1H-pyrrole, have been synthesized for applications in optoelectronics, demonstrating large macroscopic nonlinearity (Kwon et al., 2008).

• Electrochemical Properties in Organometallics :

  • Diferrocenyl-1-phenyl-1H-pyrrole and its derivatives, which are conceptually related to 1H-Pyrrole, 2-(2-nitroethyl)-, have been studied for their electronic and structural properties, highlighting their potential in electrochemical applications (Hildebrandt et al., 2011).

• In Explosives Detection :

  • Pyrrole derivatives are also being explored in the field of explosives detection, underscoring their utility in sensitive and rapid detection technologies (Chen et al., 2011).

• Electrochromic and Ion Receptor Properties :

  • N-linked polybispyrroles based on 1H-pyrrole derivatives have been synthesized for their electrochromic and ion receptor properties, finding applications in metal recovery and ion sensing (Mert et al., 2013).

• Application in Chemosensing :

  • Schiff bases derived from pyrrole, including 1H-pyrrole, have been used as colorimetric and fluorescent chemosensors for fluoride and hydroxide anions, demonstrating the utility of these compounds in environmental monitoring (Velmathi et al., 2011).